Cas no 1286710-18-6 (2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one)

• Product Name: 2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one
• CAS No: 1286710-18-6
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6147540
• PubChem ID: 49744918
• Update Time: 2025-06-22

2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one
• 2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-4H-chromen-4-one
• AKOS024530480
• VU0530717-1
• F6064-0258
• 2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]-4H-chromen-4-one
• 1286710-18-6
• 2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]chromen-4-one

• Inchi： 1S/C16H13N3O4/c1-9-17-15(23-18-9)10-7-19(8-10)16(21)14-6-12(20)11-4-2-3-5-13(11)22-14/h2-6,10H,7-8H2,1H3
• InChI Key： CDHNGPMWOYHGAL-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(C3=CC(C4C=CC=CC=4O3)=O)=O)C2)=NC(C)=N1

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.5Ų

Additional information on 2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one

Introduction to 2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one (CAS No. 1286710-18-6)

2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one (CAS No. 1286710-18-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of 2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one is defined by its complex arrangement of functional groups. The core structure consists of a chromenone moiety (4H-chromen-4-one) linked to an azetidine ring through a carbonyl group. The azetidine ring is further substituted with a 3-methyl-1,2,4-oxadiazolyl group at the 3-position. This intricate structure imparts unique chemical and physical properties to the compound.

The synthesis of 2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one typically involves a multi-step process. One common approach starts with the formation of the chromenone core through a condensation reaction between an appropriate ketone and an aromatic aldehyde. Subsequently, the azetidine ring is introduced via a ring-closing metathesis (RCM) reaction or other suitable methods. The final step involves the attachment of the 3-methyl-1,2,4-oxadiazolyl group through a coupling reaction or other synthetic strategies.

Biological Properties and Mechanisms of Action

2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl-4H-chromen-4-one has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. Additionally, it has demonstrated cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer.

The mechanisms underlying these biological activities are multifaceted. The chromenone moiety is known to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. The azetidine ring and the 3-methyl-1,2,4-oxadiazolyl group contribute to the compound's ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance, it has been reported that 2-3-(3-methyl-1,2,4-oxadiazolyl)azetidine-containing compounds can interfere with the NF-kB signaling pathway, which plays a crucial role in inflammation and cancer.

Clinical Applications and Research Advancements

The potential clinical applications of 2-[3-(3-methyl[1][2][4]oxadiazol[5]yl)]azetidin[1]carbonyl[4]H-chromen[4]one are being actively explored in preclinical studies. Early-stage clinical trials have shown promising results in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to reduce inflammation without significant side effects makes it an attractive candidate for further development.

In the context of cancer therapy, preclinical studies have demonstrated that 2-[3-(3-methyl[1][2][4]oxadiazol[5]yl)]azetidin[1]carbonyl[4]H-chromen[4]one can enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to treatment. This synergistic effect has been observed in combination with drugs such as doxorubicin and cisplatin. Moreover, ongoing research is investigating its potential as a standalone therapeutic agent or as part of combination therapies for various types of cancer.

Safety and Toxicology

The safety profile of 2-[3-(3-methyl[1][2][4]oxadiazol[5]yl)]azetidin[1]carbonyl[4]H-chromen[4]one is an important consideration for its clinical development. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

To date, no major adverse effects have been reported in animal models or early-stage clinical trials. Nevertheless, comprehensive safety assessments are essential before advancing to larger-scale clinical trials and eventual regulatory approval.

Conclusion

2-[3-(3-methyl[1][2][4]oxadiazol[5]yl)]azetidin[1]carbonyl[4]H-chromen[4]one (CAS No. 1286710-18-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers valuable properties that make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in inflammatory diseases and cancer.